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Compound of Interest

Compound Name: Tetrabutylammonium phosphate

Cat. No.: B1649361 Get Quote

This in-depth guide provides essential technical and safety information for

tetrabutylammonium phosphate, a quaternary ammonium salt frequently utilized in

laboratory and analytical settings. Designed for researchers, scientists, and professionals in

drug development, this document outlines the compound's key properties, safety protocols, and

handling procedures to ensure its safe and effective use.

Core Compound Information:

Identifier Value

Chemical Name Tetrabutylammonium phosphate

Synonyms
Tetrabutylammonium dihydrogen phosphate,

Tetrabutylammonium phosphate monobasic

CAS Number 5574-97-0[1][2][3][4][5]

Molecular Formula C16H36N·H2PO4[1]

Molecular Weight 339.45 g/mol [2][5]

Physicochemical Properties
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Tetrabutylammonium phosphate is typically supplied as a white to off-white powder.[5] Key

physical and chemical data are summarized below.

Property Value

Melting Point 151-154 °C[2]

Form Powder[2]

Solubility Soluble in water

Storage Class Code 11 (Combustible Solids)[2]

Safety and Hazard Data
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, tetrabutylammonium phosphate is classified as a substance that causes skin

and serious eye irritation.[6][7] It is not classified as acutely toxic, a respiratory or skin

sensitizer, germ cell mutagenic, or carcinogenic.[6]

Hazard Statement GHS Classification

H315 Causes skin irritation[6][7]

H319 Causes serious eye irritation[6][7]

Combustible Dust
May form combustible dust concentrations in

air[4]

Experimental Handling and Safety Protocols
Proper handling of tetrabutylammonium phosphate is crucial to minimize risks in a laboratory

setting. The following protocols are derived from safety data sheets and should be strictly

adhered to.

Personal Protective Equipment (PPE):
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Protection Type Recommended Equipment

Eye/Face Protection Eyeshields[2]

Skin Protection Protective gloves (e.g., Nitrile rubber)[7]

Respiratory Protection Dust mask type N95 (US)[2]

Body Protection Lab coat

First-Aid Measures:

Exposure Route First-Aid Protocol

In case of eye contact

Rinse immediately and copiously with clean,

fresh water for at least 10 minutes, holding the

eyelids apart. If eye irritation persists, consult an

ophthalmologist.[6][7]

In case of skin contact

Take off contaminated clothing. Rinse skin with

water or shower. If skin irritation occurs, consult

a physician.[6][7]

If inhaled

Move the person into fresh air. If not breathing,

give artificial respiration. In all cases of doubt, or

when symptoms persist, seek medical advice.[6]

[7]

If swallowed

Rinse mouth with water. Call a doctor if you feel

unwell. Never give anything by mouth to an

unconscious person.[6][7]

Storage and Incompatibilities:

Tetrabutylammonium phosphate should be stored in a dry, cool, and well-ventilated place.[4]

Keep containers tightly closed and protect from moisture.[4] It is incompatible with strong

oxidizing agents.[4]

Spill Management Workflow
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In the event of a spill, a systematic approach is necessary to ensure safety and proper cleanup.

The following diagram illustrates a logical workflow for managing a tetrabutylammonium
phosphate spill.

Preparation

Containment & Cleanup Disposal

Spill Occurs Evacuate Immediate Area Assess Spill Size
and Risk Don Appropriate PPE Contain Spill Sweep or Shovel

into Suitable Container

Avoid Dust Formation

Decontaminate Spill Area Dispose of Waste
According to Regulations

Click to download full resolution via product page

Spill Management Workflow for Tetrabutylammonium Phosphate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1649361#cas-number-and-safety-data-for-
tetrabutylammonium-phosphate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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